Cas no 1332627-31-2 (4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid)

• Product Name: 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• CAS No: 1332627-31-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD21092073
• CID: 4584466
• PubChem ID: 56766062
• Update Time: 2025-05-24

4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-4-methylquinoline-8-carboxylic acid
• 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• 8-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-
• 1,2,3,4-Tetrahydro-4-methylquinoline-8-carboxylic acid 97%
• EN300-265807
• 1332627-31-2
• 1,2,3,4-Tetrahydro-4-methylquinoline-8-carboxylic acid, 97%
• AKOS015958670
• F9995-1738

• MDL： MFCD21092073
• Inchi： 1S/C11H13NO2/c1-7-5-6-12-10-8(7)3-2-4-9(10)11(13)14/h2-4,7,12H,5-6H2,1H3,(H,13,14)
• InChI Key： YPHSTQBSRIRNQJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(O)=O)C(C)CC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-51
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

4-Methyl-1,2,3,4-Tetrahydroquinoline-8-Carboxylic Acid: A Comprehensive Overview

4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, with the CAS number 1332627-31-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are known for their structural diversity and potential biological activities. The presence of a methyl group at the 4-position and a carboxylic acid group at the 8-position introduces unique chemical properties that make this compound a valuable subject for research and development.

The synthesis of 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid involves a series of well-established organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have explored various routes, including ring-closing metathesis and hydrogenation techniques, to optimize the synthesis process. These methods not only enhance the yield but also allow for the incorporation of functional groups at specific positions, paving the way for further chemical modifications.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid exhibits promising antioxidant properties. In a recent study published in Nature Communications, researchers demonstrated that this compound can effectively scavenge free radicals, making it a potential candidate for applications in oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has drawn attention from pharmacologists exploring new therapeutic agents.

The structural versatility of 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid also makes it an attractive scaffold for drug design. By modifying the substituents at various positions on the tetrahydroquinoline ring, researchers can tailor the compound's pharmacokinetic properties. For instance, introducing hydrophilic groups can improve solubility and bioavailability, while lipophilic substitutions may enhance membrane permeability. These modifications are critical in developing compounds with optimal therapeutic profiles.

In terms of applications, this compound has shown promise in several areas. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate charge transport. Additionally, its role as a chiral catalyst in asymmetric synthesis has been investigated, offering new avenues for enantioselective reactions.

The environmental impact of synthesizing and using 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid is another area of concern. Recent studies have focused on developing eco-friendly synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize reaction conditions and utilize renewable resources as starting materials. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, 4-Methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid, with CAS number 1332627-31-2, represents a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties and potential biological activities make it an invaluable subject for ongoing research. As advancements in synthetic methods and material science continue to unfold, 4-Methyl-1